Cas no 18251-48-4 (2,2-Bis(2-chlorophenyl)ethan-1-ol)

2,2-Bis(2-chlorophenyl)ethan-1-ol structure
18251-48-4 structure
Product Name:2,2-Bis(2-chlorophenyl)ethan-1-ol
CAS No:18251-48-4
MF:C14H12Cl2O
MW:267.150482177734
CID:1094364
PubChem ID:72943006
Update Time:2025-04-24

2,2-Bis(2-chlorophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2,2-Bis(2-chlorophenyl)ethan-1-ol
    • 2,2-bis(2-chlorophenyl)ethanol
    • 18251-48-4
    • 2,2-bis(chlorophenyl)-1-ethanol
    • Inchi: 1S/C14H12Cl2O/c15-13-7-3-1-5-10(13)12(9-17)11-6-2-4-8-14(11)16/h1-8,12,17H,9H2
    • InChI Key: UZCWUAODZOJPLV-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1C(CO)C1C=CC=CC=1Cl

Computed Properties

  • Exact Mass: 266.0265204g/mol
  • Monoisotopic Mass: 266.0265204g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 20.2Ų

2,2-Bis(2-chlorophenyl)ethan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019109242-1g
2,2-Bis(2-chlorophenyl)ethan-1-ol
18251-48-4 95%
1g
$343.00 2023-09-02
Crysdot LLC
CD12102907-1g
2,2-Bis(2-chlorophenyl)ethan-1-ol
18251-48-4 95+%
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$429 2024-07-24

Additional information on 2,2-Bis(2-chlorophenyl)ethan-1-ol

Compound CAS No. 18251-48-4: 2,2-Bis(2-chlorophenyl)ethan-1-ol

The compound CAS No. 18251-48-4, commonly referred to as 2,2-Bis(2-chlorophenyl)ethan-1-ol, is a highly specialized organic chemical with a unique structure and a range of applications in various industries. This compound is characterized by its molecular formula, C14H13Cl2O, and its molecular weight of 306.19 g/mol. The molecule consists of two chlorophenyl groups attached to a central ethanol backbone, making it a derivative of ethanediol with substituted chlorophenyl moieties.

The synthesis of 2,2-Bis(2-chlorophenyl)ethan-1-ol involves a multi-step process that typically begins with the chlorination of phenol derivatives. Recent advancements in synthetic chemistry have enabled the production of this compound with higher yields and greater purity, leveraging catalytic systems and optimized reaction conditions. The compound's structure is particularly noteworthy due to the steric hindrance introduced by the two chlorophenyl groups, which can influence its reactivity in various chemical reactions.

In terms of physical properties, CAS No. 18251-48-4 is known to be a crystalline solid with a melting point of approximately 75°C and a boiling point around 300°C under standard atmospheric pressure. Its solubility in organic solvents such as dichloromethane and diethyl ether is relatively high, while it exhibits limited solubility in water due to its hydrophobic nature. These properties make it suitable for use in organic synthesis and as an intermediate in the production of more complex molecules.

Recent studies have highlighted the potential applications of 2,2-Bis(2-chlorophenyl)ethan-1-ol in the field of materials science, particularly in the development of advanced polymers and coatings. Researchers have explored its ability to act as a building block for constructing amphiphilic materials, which exhibit both hydrophobic and hydrophilic properties. Such materials are highly sought after in industries such as electronics, aerospace, and biomedical engineering due to their exceptional durability and resistance to environmental factors.

Beyond its industrial applications, this compound has also garnered attention in pharmacological research. Preliminary studies suggest that CAS No. 18251-48-4 may possess bioactive properties that could be harnessed for therapeutic purposes. For instance, investigations into its ability to modulate cellular signaling pathways have revealed potential anti-inflammatory and antioxidant activities. While further research is required to fully understand its pharmacokinetics and efficacy, these findings underscore the compound's potential as a lead molecule in drug discovery.

In terms of environmental impact, recent assessments have focused on the biodegradation potential of 2,2-Bis(2-chlorophenyl)ethan-1-ol. Studies indicate that under aerobic conditions, the compound undergoes slow microbial degradation, primarily through oxidative mechanisms. However, its persistence in aquatic environments remains a concern, necessitating careful handling and disposal practices to minimize ecological risks.

The demand for CAS No. 18251-48-4 has seen a steady increase over the past decade, driven by its versatility across multiple industries. Its role as an intermediate in pharmaceutical synthesis has been particularly significant, with applications ranging from antibiotic development to anticancer agents. Additionally, its use in agrochemicals has expanded due to its ability to enhance the stability and efficacy of pesticides.

In conclusion, CAS No. 18251-48-4, or 2,2-Bis(2-chlorophenyl)ethan-1-ol, stands out as a versatile and valuable compound with diverse applications across various scientific domains. Its unique chemical structure and favorable physical properties make it an essential component in modern chemical synthesis and material science. As research continues to uncover new avenues for its utilization, this compound is poised to play an increasingly important role in advancing technological innovations and addressing global challenges.

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